Cas no 126541-87-5 (3-Hydroxy-4-(trifluoromethyl)benzoic Acid)

• Product Name: 3-Hydroxy-4-(trifluoromethyl)benzoic Acid
• CAS No: 126541-87-5
• MF: C₈H₅F₃O₃
• MW: 206.118713140488
• MDL: MFCD16999826
• CID: 838615
• PubChem ID: 10943636
• Update Time: 2025-04-19

3-Hydroxy-4-(trifluoromethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-4-(trifluoromethyl)benzoic acid
• Benzoic acid, 3-hydroxy-4-(trifluoromethyl)-
• 3-Hydroxy-4-trifluoromethylbenzoic acid
• ZZSMIPAVTZJPHQ-UHFFFAOYSA-
• ZZSMIPAVTZJPHQ-UHFFFAOYSA-N
• MB25624
• NE50949
• 3-hydroxy-4-trifluoromethyl-benzoic acid
• 3-hydroxy-4-trifluoro-methylbenzoic acid
• AK313339
• 3-Hydroxy -4-(trifluoromethyl)benzoic acid
• Z2492800558
• 3-Hydroxy-4-(trifluoromethyl)benzoic Acid

• MDL： MFCD16999826
• Inchi： 1S/C8H5F3O3/c9-8(10,11)5-2-1-4(7(13)14)3-6(5)12/h1-3,12H,(H,13,14)
• InChI Key： ZZSMIPAVTZJPHQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)O)=CC=1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.539
• Boiling Point: 306 ºC
• Flash Point: 139 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives